Cas no 1146036-77-2 (6,7-difluoro-3-methyl-2H-Indazole)

6,7-difluoro-3-methyl-2H-Indazole structure
1146036-77-2 structure
Product Name:6,7-difluoro-3-methyl-2H-Indazole
CAS No:1146036-77-2
MF:C8H6F2N2
MW:168.143448352814
CID:1099731
Update Time:2024-07-25

6,7-difluoro-3-methyl-2H-Indazole Chemical and Physical Properties

Names and Identifiers

    • 6,7-difluoro-3-methyl-2H-Indazole
    • 2H-Indazole, 6,7-difluoro-3-methyl-
    • Inchi: 1S/C8H6F2N2/c1-4-5-2-3-6(9)7(10)8(5)12-11-4/h2-3H,1H3,(H,11,12)
    • InChI Key: QTZWOMIKPDFVQY-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC(F)=C2F)=C(C)N1

Computed Properties

  • Exact Mass: 168.05
  • Monoisotopic Mass: 168.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 1.403±0.06 g/cm3(Predicted)
  • Boiling Point: 120.9±40.0 °C(Predicted)
  • PSA: 28.68000
  • LogP: 2.14950
  • pka: 12.74±0.30(Predicted)
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